Catalysis science of supported vanadium oxidecatalysts

Dalton Transactions Pub Date: 2013-04-24 DOI: 10.1039/C3DT50692D

Abstract

Supported vanadium oxide catalysts contain a vanadium oxide phase deposited on a high surface area oxide support (e.g., Al2O3, SiO2, TiO2, etc.) and have found extensive applications as oxidation catalysts in the chemical, petroleum and environmental industries. This review of supported vanadium oxide catalysts focuses on the fundamental aspects of this novel class of catalytic materials (molecular structures, electronic structures, surface chemistry and structure–reactivity relationships). The molecular and electronic structures of the supported vanadium oxide phases were determined by the application of modern in situ characterization techniques (Raman, IR, UV-vis, XANES, EXAFS, solid state 51V NMR and isotopic oxygen exchange). The characterization studies revealed that the supported vanadium oxide phase consists of two-dimensional surface vanadia sites dispersed on the oxide supports. Corresponding surface chemistry and reactivity studies demonstrated that the surface vanadia sites are the catalytic active sites for oxidation reactions by supported vanadia catalysts. Combination of characterization and reactivity studies demonstrate that the oxide support controls the redox properties of the surface vanadia sites that can be varied by as much as a factor of ∼103.

Graphical abstract: Catalysis science of supported vanadium oxide catalysts
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